Cas no 1040676-59-2 (1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one)

• Product Name: 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one
• CAS No: 1040676-59-2
• MF: C₁₆H₂₀F₂N₆O₂
• MW: 366.365809440613
• CID: 6377801
• PubChem ID: 30858220
• Update Time: 2025-06-30

1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one
• VU0638917-1
• 1-[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-ethoxyethanone
• 1040676-59-2
• F5250-0866
• AKOS024502878
• 1-(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-ethoxyethanone

• Inchi： 1S/C16H20F2N6O2/c1-2-26-11-16(25)23-7-5-22(6-8-23)10-15-19-20-21-24(15)12-3-4-13(17)14(18)9-12/h3-4,9H,2,5-8,10-11H2,1H3
• InChI Key： ARYJKGOAGKGAMJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CN2CCN(C(COCC)=O)CC2)=NN=N1)F

Computed Properties

• Exact Mass: 366.16158023g/mol
• Monoisotopic Mass: 366.16158023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one

Professional Introduction to Compound with CAS No. 1040676-59-2 and Product Name: 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one

The compound in question, identified by the CAS No. 1040676-59-2, is a highly specialized molecule with a complex chemical structure that has garnered significant attention in the field of pharmaceutical research. Its molecular formula and structural configuration exhibit unique properties that make it a promising candidate for various therapeutic applications. The product name, 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-ethoxyethan-1-one, provides a detailed insight into its chemical composition, highlighting key functional groups and substituents that contribute to its biological activity.

One of the most striking features of this compound is its incorporation of a tetrazole ring and a piperazine moiety, which are well-known for their role in modulating biological pathways. The 3,4-difluorophenyl group further enhances its pharmacological potential by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity. These structural elements collectively contribute to the compound's ability to interact with biological targets in a highly specific manner.

Recent advancements in drug discovery have emphasized the importance of multitarget engagement in the development of novel therapeutics. The compound under discussion demonstrates this principle by potentially interacting with multiple receptors or enzymes simultaneously. This capability is particularly relevant in the treatment of complex diseases where modulation of several pathways is required for an optimal therapeutic response. For instance, studies have suggested that compounds containing both tetrazole and piperazine moieties may exhibit anti-inflammatory and antiviral properties, making them valuable candidates for further investigation.

The ethoxyethanone moiety in the molecular structure also plays a crucial role in determining the compound's solubility and bioavailability. This group can enhance the compound's ability to cross biological membranes, thereby improving its distribution within the body. Such pharmacokinetic advantages are essential for developing effective drugs that can reach their target sites efficiently.

In the context of current research trends, this compound aligns well with the growing interest in fluorinated heterocycles as pharmacophores. Fluorine atoms are widely used in medicinal chemistry due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The presence of two fluorine atoms in the 3,4-difluorophenyl group suggests that this compound may exhibit enhanced binding interactions with its biological targets compared to non-fluorinated analogs.

Moreover, the tetrazole ring is a versatile scaffold that has been extensively studied for its biological activity. Tetrazole derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in this compound's tetrazole ring further tailors its biological profile, making it a promising candidate for further exploration.

Research into this compound has also highlighted its potential in addressing emerging challenges in drug development. For example, the increasing prevalence of drug-resistant pathogens necessitates the discovery of novel therapeutic agents with unique mechanisms of action. The multifaceted nature of this compound suggests that it may offer new insights into combating resistant strains by targeting multiple pathways simultaneously.

The synthesis and characterization of this compound have been refined through cutting-edge methodologies that ensure high purity and yield. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. These analytical methods are critical for understanding the compound's behavior at both molecular and cellular levels.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings indicate that it may exhibit significant activity against various disease models without exhibiting notable toxicity. This aligns with the broader goal of developing safer and more effective therapeutics for human use.

The development of new drugs is often hampered by challenges such as poor solubility and bioavailability. The structural features of this compound address these issues by incorporating functional groups that enhance its pharmacokinetic properties. This approach is particularly relevant in modern drug design where optimizing drug-like properties is essential for successful clinical translation.

In conclusion, the compound identified by CAS No. 1040676-59-2 represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activity. Its incorporation of key functional groups such as the tetrazole ring, piperazine moiety, and 3,4-difluorophenyl group positions it as a valuable candidate for further therapeutic development. Ongoing research aims to fully elucidate its mechanism of action and explore its potential in treating various diseases.